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Compound of Interest

2,3-
DICHLOROBENZOTRIFLUORIDE

Cat. No.: B1294808

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3-
dichlorobenzotrifluoride (CAS No. 54773-19-2). Due to the limited availability of a complete
Safety Data Sheet (SDS) for this specific isomer, this document incorporates data from publicly
available information for 2,3-dichlorobenzotrifluoride and supplements it with representative
data from its isomers, including 2,4-, 3,4-, and 2,5-dichlorobenzotrifluoride, to ensure a
thorough understanding of its safe handling and use.

Chemical and Physical Properties

2,3-Dichlorobenzotrifluoride, also known as 1,2-dichloro-3-(trifluoromethyl)benzene, is a
significant intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1] Its
physical and chemical properties are summarized below.
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Property Value Source(s)
Molecular Formula C7HsCl2F3 [1112][3]
Molecular Weight 215.00 g/mol [11[2][3]
Appearance Colorless to light yellow liquid [41[5]
Melting Point -26 °C [2]

Boiling Point 184.4 °C at 760 mmHg [2]

Density 1.464 g/cm3 [2]

Flash Point 73.2°C [2]

Vapor Pressure 1 mmHg at 25°C [2]
Refractive Index 1.47 [2]

Room Temperature, sealed in
Storage Temperature - [2]
dry conditions

Hazard Identification and Toxicological Data

2,3-Dichlorobenzotrifluoride is classified as an irritant.[6] While specific toxicological data
such as LD50 and LC50 values are not readily available for the 2,3-isomer, data from related
isomers suggest that dichlorobenzotrifluorides may be harmful if swallowed and can cause skin
and eye irritation or burns.[7][8]

GHS Hazard Statements for 2,3-Dichlorobenzotrifluoride:[6]
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:[6]

e P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.
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e P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

The following table includes toxicological data for a related isomer, 2,4-Dichlorobenzotrifluoride,

to provide an indication of potential toxicity.

Toxicological Data (for 2,4-
Value Source(s)

Dichlorobenzotrifluoride)

Acute Oral Toxicity (LD50, Rat)  No data available

Acute Dermal Toxicity (LD50,
Rabbit)

No data available

Aquatic Toxicity (EC50,

Daphnia magna)

>0.18 mg/L-48h [7]

Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)

Given the hazardous nature of halogenated aromatic compounds, stringent safety protocols

are necessary in a laboratory setting.

Workflow for Safe Handling:
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Caption: Generalized workflow for the safe handling of 2,3-dichlorobenzotrifluoride.
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Personal Protective Equipment (PPE) Recommendations:

PPE Item Specification

Purpose Source(s)

Chemical safety
Eye/Face Protection goggles and/or face

shield.

To protect against

[417]

splashes and vapors.

Chemical-resistant
gloves (e.g., Viton®,
Nitrile rubber), lab

coat, and closed-toe

Skin Protection

shoes.

To prevent skin
contact, which can
[4](7][°]

cause irritation or

burns.

Use in a well-
ventilated area or a
chemical fume hood.
If ventilation is
Respiratory Protection  inadequate, a NIOSH-
approved respirator
with organic vapor
cartridges is

recommended.

To minimize inhalation
[4][7]
of harmful vapors.

Spill Cleanup Protocol

In the event of a spill, prompt and appropriate action is crucial to mitigate risks.

Logical Flow for Chemical Spill Response:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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